Cas no 1061284-70-5 (2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester)
2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester is a brominated aromatic ester compound with the molecular formula C12H15BrO2. It features a 4-bromophenyl group attached to a branched aliphatic chain, terminating in a methyl ester functionality. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity for cross-coupling reactions, while the ester group offers versatility for further derivatization. Its moderate lipophilicity and molecular weight (271.15 g/mol) suggest favorable physicochemical properties for drug discovery applications. The compound's crystalline nature facilitates purification and characterization, ensuring high purity for research purposes.
1061284-70-5 structure
Product Name:2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester
CAS No:1061284-70-5
MF:C12H15BrO2
MW:271.150303125381
CID:2126461
PubChem ID:46855859
Update Time:2025-07-02
2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4-bromophenyl)-3-methylbutanoate
- 2-(4-BroMo-phenyl)-3-Methyl-butyric acid Methyl ester
- 2-(4-bromophenyl)-3-methylbutyric acid methyl ester
- YRCKHQQSBKSPKO-UHFFFAOYSA-N
- 2-(4-bromophenyl)3-methylbutyric acid methyl ester
- SCHEMBL1885337
- F76369
- DA-15878
- 1061284-70-5
- methyl2-(4-bromophenyl)-3-methylbutanoate
- 2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester
-
- Inchi: 1S/C12H15BrO2/c1-8(2)11(12(14)15-3)9-4-6-10(13)7-5-9/h4-8,11H,1-3H3
- InChI Key: YRCKHQQSBKSPKO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C(=O)OC)C(C)C
Computed Properties
- Exact Mass: 270.02554g/mol
- Monoisotopic Mass: 270.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.8
2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B997923-10mg |
2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester |
1061284-70-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B997923-50mg |
2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester |
1061284-70-5 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B997923-100mg |
2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester |
1061284-70-5 | 100mg |
$ 115.00 | 2022-06-06 | ||
| 1PlusChem | 1P009425-100mg |
2-(4-BroMo-phenyl)-3-Methyl-butyric acid Methyl ester |
1061284-70-5 | 95% | 100mg |
$59.00 | 2023-12-26 | |
| 1PlusChem | 1P009425-250mg |
2-(4-BroMo-phenyl)-3-Methyl-butyric acid Methyl ester |
1061284-70-5 | 95% | 250mg |
$99.00 | 2023-12-26 | |
| A2B Chem LLC | AE24365-100mg |
Methyl 2-(4-bromophenyl)-3-methylbutanoate |
1061284-70-5 | 95% | 100mg |
$52.00 | 2024-04-20 | |
| A2B Chem LLC | AE24365-250mg |
Methyl 2-(4-bromophenyl)-3-methylbutanoate |
1061284-70-5 | 95% | 250mg |
$88.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756079-100mg |
Methyl 2-(4-bromophenyl)-3-methylbutanoate |
1061284-70-5 | 95% | 100mg |
¥609.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756079-250mg |
Methyl 2-(4-bromophenyl)-3-methylbutanoate |
1061284-70-5 | 95% | 250mg |
¥1018.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756079-1g |
Methyl 2-(4-bromophenyl)-3-methylbutanoate |
1061284-70-5 | 95% | 1g |
¥2184.00 | 2024-08-09 |
2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester Related Literature
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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